Cas no 93972-92-0 (2,3,5-Hexanetriol)

• Product Name: 2,3,5-Hexanetriol
• CAS No: 93972-92-0
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 735459
• PubChem ID: 18506441
• Update Time: 2025-04-19

2,3,5-Hexanetriol Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Hexanetriol
• hexane-2,3,5-triol
• 93972-92-0
• SCHEMBL2722108
• DTXSID50594262

• Inchi： 1S/C6H14O3/c1-4(7)3-6(9)5(2)8/h4-9H,3H2,1-2H3
• InChI Key： PUXPSUBLYDOJNF-UHFFFAOYSA-N
• SMILES： OC(C(C)O)CC(C)O

Computed Properties

• Exact Mass: 134.094294304g/mol
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.7Ų